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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of C215, a
potent inhibitor of the Mycobacterium tuberculosis MmpL3 transporter. The information is
intended to guide researchers in setting up in vitro experiments to evaluate the
antimycobacterial activity of C215.

Introduction

C215 is a benzimidazole-based inhibitor of the Mycobacterial membrane protein Large 3
(MmpL3).[1] MmpL3 is an essential transporter protein responsible for the export of trehalose
monomycolate (TMM), a crucial precursor for the synthesis of mycolic acids, which are integral
components of the mycobacterial cell wall.[2][3] Inhibition of MmpL3 disrupts the proton motive
force (PMF) across the bacterial membrane, leading to the cessation of TMM transport and
ultimately, bacterial cell death.[1][4] This mechanism makes MmpL3 and its inhibitors like C215
a significant area of interest in the development of novel anti-tuberculosis therapies.[3]

Data Presentation

The following table summarizes the key quantitative data for C215.
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Property Value Reference(s)
Molecular Weight 334.24 g/mol [1]
Appearance Solid, White to off-white [1]

Solubility

DMSO 62.5 mg/mL (186.99 mM) [1]

Storage of Stock Solution

-80°C 6 months (protected from light)  [1]

-20°C 1 month (protected from light) [1]

Biological Activity

IC90 against M. tuberculosis 16 uM [1]

Experimental Protocols
Preparation of C215 Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of C215 in dimethyl sulfoxide
(DMSO).

Materials:

e C215 powder

e Anhydrous/sterile DMSO

» Sterile microcentrifuge tubes or cryovials
o Calibrated analytical balance

o Vortex mixer

» Pipettes and sterile filter tips

Procedure:
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o Calculate the required mass of C215:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass (mg) = 10 mmol/L x 0.001 L x 334.24 g/mol x 1000 mg/g = 3.34 mg
» Weighing C215:
o Carefully weigh out 3.34 mg of C215 powder on an analytical balance.
e Dissolving C215:
o Transfer the weighed C215 powder into a sterile microcentrifuge tube.
o Add 1 mL of anhydrous/sterile DMSO to the tube.

o Vortex the solution until the C215 is completely dissolved. Gentle warming or sonication
may be required if the compound is difficult to dissolve.[1]

» Aliquoting and Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 uL) in sterile
cryovials to avoid repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1] Ensure the vials are protected from light.[1]

Determination of Minimum Inhibitory Concentration
(MIC) using Microplate Alamar Blue Assay (MABA)

This protocol outlines a common method for determining the MIC of C215 against M.
tuberculosis.

Materials:

e C215 stock solution (10 mM in DMSO)
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M. tuberculosis culture (e.g., H37Rv)

Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase)

Sterile 96-well microplates

Alamar Blue reagent

Incubator (37°C)

Microplate reader
Procedure:
o Preparation of Working Solutions:

o Prepare serial two-fold dilutions of the 10 mM C215 stock solution in 7H9 broth in a
separate 96-well plate or in tubes. The final concentration of DMSO in the assay should be
kept below 0.5% to avoid solvent toxicity to the bacteria.[5][6]

e Inoculum Preparation:
o Grow M. tuberculosis in 7H9 broth to mid-log phase.

o Adjust the bacterial suspension to a McFarland standard of 1.0, and then dilute it 1:20 in
7H9 broth to achieve the final inoculum size.

o Assay Setup:

o Add 100 pL of the appropriate C215 working solution to the wells of a sterile 96-well
microplate.

o Include positive control wells (bacteria with no drug) and negative control wells (broth
only).

o Add 100 puL of the prepared M. tuberculosis inoculum to each well, except for the negative
control wells.
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 Incubation:
o Seal the plate and incubate at 37°C for 5-7 days.
» Addition of Alamar Blue:
o After incubation, add 20 uL of Alamar Blue reagent to each well.
o Incubate for another 24 hours.
e Result Interpretation:
o A color change from blue to pink indicates bacterial growth.

o The MIC is defined as the lowest concentration of C215 that prevents this color change.

Mandatory Visualizations

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1663142/docs?utm_src=pdf-body#application-notes-and-protocols-for-c215-an-mmpl3-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663142?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

e

I
I
dissipates
Cytoplasm Inner Membrang
L
Trehalose Monomycolate (TMM) Synthesis ‘ Proton Motive Force (H+ gradient) \ inhibits
TMM substrate energizes
D a porie
TMM export
Periplasm

T™MM

Cell Wall Synthesis

Mycolic Acid Synthesis & Cell Wall Assembly

Click to download full resolution via product page

Caption: Mechanism of action of C215 on the MmpL3 signaling pathway.
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Caption: Experimental workflow for C215 stock preparation and MIC assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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